Cas no 72158-53-3 (9H-Purin-6-amine,N-[(3-iodophenyl)methyl]-)

• Product Name: 9H-Purin-6-amine,N-[(3-iodophenyl)methyl]-
• CAS No: 72158-53-3
• MF: C₁₂H₁₀IN₅
• MW: 351.145773410797
• CID: 562444
• PubChem ID: 10020812
• Update Time: 2025-04-19

9H-Purin-6-amine,N-[(3-iodophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,N-[(3-iodophenyl)methyl]-
• (3-indol-3-yl-propyl)-dimethyl-amine
• (3-iodo-benzyl)-(7(9)H-purin-6-yl)-amine
• 3-(3-Dimethylpropylamino)indol
• m-Iod-6-benzylaminopurin
• N6-(3-iodobenzyl)adenine
• N-Dimethylhomotryptamin
• N-Dimethylhomotryptamine
• 72158-53-3
• SCHEMBL4921713
• N6 -(3-iodobenzyl)adenine
• WHYVKEGFJPLEJZ-UHFFFAOYSA-N

• Inchi： 1S/C12H10IN5/c13-9-3-1-2-8(4-9)5-14-11-10-12(16-6-15-10)18-7-17-11/h1-4,6-7H,5H2,(H2,14,15,16,17,18)
• InChI Key： WHYVKEGFJPLEJZ-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)CNC1=C2C(=NC=N1)N=CN2

Computed Properties

• Exact Mass: 350.99800
• Monoisotopic Mass: 350.99809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 66.49000
• LogP: 2.64260